Cas no 2228302-70-1 (5-{3H-1,2,3triazolo4,5-bpyridin-6-yl}-1,2-oxazole-3-carboxylic acid)

• Product Name: 5-{3H-1,2,3triazolo4,5-bpyridin-6-yl}-1,2-oxazole-3-carboxylic acid
• CAS No: 2228302-70-1
• MF: C₉H₅N₅O₃
• MW: 231.167700529099
• CID: 6254948
• PubChem ID: 165641669
• Update Time: 2025-05-27

5-{3H-1,2,3triazolo4,5-bpyridin-6-yl}-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-{3H-1,2,3triazolo4,5-bpyridin-6-yl}-1,2-oxazole-3-carboxylic acid
• EN300-1731523
• 2228302-70-1
• 5-{3H-[1,2,3]triazolo[4,5-b]pyridin-6-yl}-1,2-oxazole-3-carboxylic acid

• Inchi： 1S/C9H5N5O3/c15-9(16)6-2-7(17-13-6)4-1-5-8(10-3-4)12-14-11-5/h1-3H,(H,15,16)(H,10,11,12,14)
• InChI Key： ONLPEVBQUJCHKG-UHFFFAOYSA-N
• SMILES： O1C(=CC(C(=O)O)=N1)C1C=NC2C(C=1)=NNN=2

Computed Properties

• Exact Mass: 231.03923904g/mol
• Monoisotopic Mass: 231.03923904g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 118Ų

Additional information on 5-{3H-1,2,3triazolo4,5-bpyridin-6-yl}-1,2-oxazole-3-carboxylic acid

Recent Advances in the Study of 5-{3H-1,2,3triazolo4,5-bpyridin-6-yl}-1,2-oxazole-3-carboxylic acid (CAS: 2228302-70-1)

The compound 5-{3H-1,2,3triazolo4,5-bpyridin-6-yl}-1,2-oxazole-3-carboxylic acid (CAS: 2228302-70-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a versatile scaffold in drug discovery. Its triazolopyridine and oxazole moieties contribute to its ability to interact with various biological targets, including kinases and enzymes involved in inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific protein kinases, suggesting its potential in oncology applications.

In terms of synthesis, novel methodologies have been developed to improve the yield and purity of 5-{3H-1,2,3triazolo4,5-bpyridin-6-yl}-1,2-oxazole-3-carboxylic acid. A recent publication in Organic Letters (2024) described a streamlined synthetic route that reduces the number of steps while maintaining high enantiomeric purity, which could facilitate larger-scale production for preclinical studies.

Pharmacokinetic studies have revealed promising characteristics of this compound, including good oral bioavailability and favorable metabolic stability. Research published in Drug Metabolism and Disposition (2023) showed that the compound maintains therapeutic plasma concentrations for extended periods in animal models, supporting its potential as an orally administered therapeutic agent.

Structural-activity relationship (SAR) studies have identified key modifications that can enhance the compound's potency and selectivity. Recent computational modeling work, published in the Journal of Chemical Information and Modeling (2024), has provided insights into the molecular interactions between this compound and its biological targets, enabling more rational drug design approaches.

While the research on 5-{3H-1,2,3triazolo4,5-bpyridin-6-yl}-1,2-oxazole-3-carboxylic acid shows great promise, challenges remain in optimizing its pharmacological profile and reducing potential off-target effects. Current investigations are focusing on developing more selective derivatives and exploring combination therapies to maximize therapeutic efficacy while minimizing adverse effects.

The compound's unique chemical structure and demonstrated biological activities position it as an important molecule in the ongoing development of novel therapeutics for various diseases. Continued research in this area is expected to yield significant advancements in the coming years, potentially leading to clinical evaluation of derivatives based on this core structure.